Acetylation Confers Broad-Spectrum Antimicrobial Activity Absent in 20-Hydroxyecdysone
While the parent compound 20-hydroxyecdysone (20E) is inactive against standard microbial cultures, its acetylated derivative, 2-O-Acetyl-20-hydroxyecdysone, demonstrates potent and broad-spectrum antimicrobial activity. At a concentration of 10 µg/mL, it completely inhibits the growth of both bacterial (S. aureus, E. coli, P. vulgaris) and fungal (C. albicans, A. alternata, F. solani) pathogens [1].
| Evidence Dimension | Antimicrobial Growth Inhibition |
|---|---|
| Target Compound Data | Complete inhibition at 10 µg/mL |
| Comparator Or Baseline | 20-hydroxyecdysone (20E): No activity |
| Quantified Difference | 100% inhibition vs. no inhibition |
| Conditions | In vitro microbial culture assay against S. aureus, E. coli, P. vulgaris, C. albicans, A. alternata, F. solani. |
Why This Matters
This functional gain via acetylation is critical for applications requiring anti-infective properties, where the parent compound 20E is entirely ineffective.
- [1] Bertin Bioreagent. (n.d.). 2-O-Acetyl-20-hydroxyecdysone - Biochemicals - CAT N°: 28063. Retrieved from https://www.bertin-bioreagent.com/2-o-acetyl-20-hydroxyecdysone/ View Source
